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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dithiophosphates as

collector reagents in the froth flotation of non-ferrous metal sulfide ores. Detailed protocols and

performance data are included to guide laboratory-scale research and development.

Introduction to Dithiophosphates in Mineral
Flotation
Dithiophosphates are a class of sulfur-containing organic compounds widely employed as

collectors in the froth flotation process for the beneficiation of sulfide ores.[1] Their primary

function is to selectively adsorb onto the surface of valuable mineral particles, rendering them

hydrophobic (water-repellent).[1] This induced hydrophobicity allows the mineral particles to

attach to air bubbles and be carried to the surface of the flotation cell, forming a mineral-rich

froth that can be collected.[1]

Dithiophosphates are known for their good collecting power and selectivity, particularly

against iron sulfides like pyrite.[1] They also possess some frothing properties, which can

reduce the required dosage of frothing agents.[1] Common types of dithiophosphates used in

non-ferrous metal extraction include sodium diethyl dithiophosphate, sodium diisobutyl

dithiophosphate, and ammonium dibutyl dithiophosphate.
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Applications in Non-Ferrous Metal Extraction
Dithiophosphates are effective collectors for a variety of non-ferrous metal sulfide minerals,

including those of copper, lead, and zinc. They are also utilized in the recovery of precious

metals like gold and silver, often found in association with sulfide minerals.

Copper Sulfide Ores
Dithiophosphates are extensively used in the flotation of copper sulfide minerals such as

chalcopyrite, bornite, and chalcocite.[2][3] They can be used as a primary collector or in

combination with other collectors, like xanthates, to enhance recovery and selectivity.[2][3] The

use of dithiophosphate collectors has been shown to significantly improve the grade of copper

concentrate.[3]

Lead-Zinc Sulfide Ores
In the selective flotation of lead-zinc ores, dithiophosphates are commonly used to float

galena (lead sulfide) while depressing sphalerite (zinc sulfide) and pyrite.[4] Dithiophosphate
25, for instance, is an effective collector for galena in alkaline conditions, where it has a weak

collecting effect on pyrite.[1] The subsequent flotation of sphalerite is then achieved by

activating it with copper sulfate and using a suitable collector.

Precious Metal Ores
Ammonium dibutyl dithiophosphate is a particularly effective collector for precious metals

such as gold and silver, especially when they are associated with sulfide minerals.[5][6] It has

demonstrated special separation effects on complex polymetallic ores containing copper, lead,

and silver.[5]

Quantitative Performance Data
The following tables summarize the performance of various dithiophosphate collectors in the

flotation of different non-ferrous metal ores under specific experimental conditions.

Table 1: Performance of Dithiophosphates in Copper Ore Flotation
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Dithiopho
sphate
Type

Ore Type
Collector
Dosage
(g/t)

pH
Copper
Recovery
(%)

Copper
Grade (%)

Referenc
e

Disecondar

y Butyl

Dithiophos

phate

(DBD)

Nussir

Copper

Ore

Not

Specified
8 95.3 19.4 [2][3]

DBD and

SIBX (3:1

ratio)

Nussir

Copper

Ore

Not

Specified
8 96.3 24.7 [2][3]

Sodium

Diethyl

Dithiophos

phate (di-

C2-DTP)

Okiep

Copper

Sulphide

Ore

0.0348

mol/ton
~9 ~90 ~15 [7][8]

Sodium

Diethyl

Dithiophos

phate (di-

C2-DTP)

Okiep

Copper

Sulphide

Ore

0.0695

mol/ton
~9

Not

Specified

Not

Specified
[7][8]

Sodium

Diethyl

Dithiophos

phate (di-

C2-DTP)

Okiep

Copper

Sulphide

Ore

0.139

mol/ton
~9

Not

Specified

Not

Specified
[7][8]

2,5-

Dimercapto

-1,3,4-

thiadiazole

(DMDT)

Copper

Sulfide Ore
8 11.8 86.2 14.1 [9]

Table 2: Performance of Dithiophosphates in Lead-Zinc Ore Flotation
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Dithiopho
sphate
Type

Ore Type Collector
Activator/
Depressa
nt

Lead
Recovery
(%)

Zinc
Recovery
(%)

Referenc
e

Di-(sec-

butyl)

Dithiophos

phate

Synthetic

Galena-

Sphalerite-

Quartz

Di-(sec-

butyl)

Dithiophos

phate

Cyanide

(depressan

t for

sphalerite)

99.6

(Galena)
- [4]

Di-(sec-

butyl)

Dithiophos

phate

Synthetic

Galena-

Sphalerite-

Quartz

Di-(sec-

butyl)

Dithiophos

phate

Copper

Sulfate

(activator

for

sphalerite)

-

47

(Sphalerite

)

[4]

Ammonium

disecondar

ybutyl

dithiophos

phate

Lead-Zinc

Ore

Ammonium

disecondar

ybutyl

dithiophos

phate

Chromate/

Bichromate

(depressan

t for lead)

Good Good [10]

Experimental Protocols
The following are generalized protocols for laboratory-scale froth flotation experiments using

dithiophosphate collectors. Specific parameters should be optimized for each ore type.

Protocol for Copper Sulfide Ore Flotation
1. Ore Preparation:

Crush the ore sample to a particle size of less than 3 mm.

Grind the crushed ore in a ball mill to achieve a target particle size distribution (e.g., 80%

passing 75 µm). The grinding is typically done in a slurry with a specific solids concentration.

2. Pulp Preparation:

Transfer the ground ore slurry to a flotation cell.
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Adjust the pulp density to the desired level (e.g., 30-35% solids) with water.

3. Reagent Conditioning:

Start the flotation cell agitator.

Adjust the pulp pH to the target value (e.g., pH 8-11) using a suitable regulator like lime

(CaO) or sodium carbonate (Na₂CO₃).

Add the dithiophosphate collector (e.g., sodium diethyl dithiophosphate) at the desired

dosage (e.g., 20-100 g/t) and condition for a specific time (e.g., 3-5 minutes).

Add a frother (e.g., Methyl Isobutyl Carbinol - MIBC) at a suitable dosage (e.g., 10-50 g/t)

and condition for a shorter period (e.g., 1-2 minutes).

4. Flotation:

Open the air inlet to introduce air into the pulp and generate froth.

Collect the froth for a predetermined time (e.g., 5-15 minutes).

The collected froth is the concentrate, and the remaining slurry is the tailings.

5. Analysis:

Filter, dry, and weigh the concentrate and tailings.

Analyze the feed, concentrate, and tailings for their metal content to calculate recovery and

grade.

Protocol for Selective Lead-Zinc Sulfide Ore Flotation
1. Ore and Pulp Preparation:

Follow the same procedure as for copper ore to prepare the ground ore slurry.

2. Lead Flotation Stage:

Adjust the pulp pH to an alkaline range (e.g., pH 8-9).
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Add a depressant for sphalerite and pyrite, such as sodium cyanide (NaCN) or zinc sulfate

(ZnSO₄), and condition for 5-10 minutes.

Add the dithiophosphate collector (e.g., Dithiophosphate 25) and condition for 3-5

minutes.

Add a frother and perform flotation to collect the lead concentrate (galena).

3. Zinc Flotation Stage:

To the tailings from the lead flotation stage, add an activator for sphalerite, typically copper

sulfate (CuSO₄), and condition for 5-10 minutes. This step is crucial for the subsequent

flotation of zinc minerals.

Adjust the pH if necessary (often to a higher alkaline range, e.g., pH 10-11).

Add a suitable collector for activated sphalerite (this can be a dithiophosphate or a

xanthate) and condition.

Add a frother and perform flotation to collect the zinc concentrate.

4. Analysis:

Analyze the feed and all collected products (lead concentrate, zinc concentrate, and final

tailings) for their lead and zinc content to determine the performance of the separation.

Mandatory Visualizations
Dithiophosphate Adsorption Mechanism on a Sulfide
Mineral Surface
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Adsorption of Dithiophosphate on a Sulfide Mineral
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General Froth Flotation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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